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Compound of Interest

Compound Name: Nefopam-d3

Cat. No.: B12433405

This in-depth technical guide provides a comprehensive overview of the commercial suppliers,
availability, and key technical data for Nefopam-d3. Designed for researchers, scientists, and

drug development professionals, this document consolidates essential information to facilitate

procurement and experimental design.

Commercial Availability of Nefopam-d3
Hydrochloride

Nefopam-d3 is commercially available from a number of specialized chemical suppliers. While
specific purity percentages, real-time stock availability, and shipping times often require direct
inquiry, the following table summarizes key information for several known suppliers. It is
recommended to contact the suppliers directly for the most current data and to request a
Certificate of Analysis (CoA) for detailed lot-specific information.
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Hydrochloride

Physicochemical Properties

The table below outlines the key chemical and physical properties of Nefopam-d3

hydrochloride.

Property Value Source

CAS Number 1346603-30-2 [1112][4]

Molecular Formula C17H17DsCINO [2]

Molecular Weight 292.82 g/mol [2][4]
3,4,5,6-Tetrahydro-5-(methyl-
d3)-1-phenyl-1H-2,5-

Alternate Names benzoxazocine [2][4]

Hydrochloride[2], Fenazoxine-
d3 hydrochloride[4]

Mechanism of Action and Signaling Pathways

Nefopam is a centrally-acting, non-opioid analgesic. Its mechanism of action is primarily
understood to involve the inhibition of the reuptake of three key neurotransmitters: serotonin,
norepinephrine, and dopamine. This triple reuptake inhibition is believed to be the main
contributor to its analgesic effects.
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Proposed mechanism of action for Nefopam.

Furthermore, research suggests that Nefopam may also exert its effects through the Wnt/[3-
catenin signaling pathway. The canonical Wnt pathway is a crucial regulator of gene
transcription. In the "off" state, 3-catenin is phosphorylated by a destruction complex, leading to
its ubiquitination and subsequent degradation. In the "on" state, this degradation is inhibited,
allowing B-catenin to accumulate, translocate to the nucleus, and activate target gene
expression. Nefopam has been reported to target the levels of 3-catenin.
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Canonical Wnt/p-catenin signaling pathway.
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Experimental Protocols

Detailed, publicly available experimental protocols for the synthesis and characterization of
Nefopam-d3 are scarce. However, a general workflow for the quality control and
characterization of a deuterated standard such as Nefopam-d3 would typically involve the

following steps.
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General experimental workflow for Nefopam-d3.

Note on Experimental Protocols: The development and validation of analytical methods for
Nefopam have been reported, often utilizing techniques like High-Performance Liquid
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Chromatography (HPLC) and Thin-Layer Chromatography (TLC). These methods are typically
employed for quantification and stability studies. For detailed protocols, researchers should
refer to the scientific literature and the documentation provided by their chosen supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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